Cas no 2228713-25-3 (1-(1,3-dimethyl-1H-pyrazol-4-yl)cyclopropylmethanol)

• Product Name: 1-(1,3-dimethyl-1H-pyrazol-4-yl)cyclopropylmethanol
• CAS No: 2228713-25-3
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 6121396
• PubChem ID: 165966020
• Update Time: 2025-10-24

1-(1,3-dimethyl-1H-pyrazol-4-yl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-dimethyl-1H-pyrazol-4-yl)cyclopropylmethanol
• 2228713-25-3
• EN300-1766385
• [1-(1,3-dimethyl-1H-pyrazol-4-yl)cyclopropyl]methanol

• Inchi： 1S/C9H14N2O/c1-7-8(5-11(2)10-7)9(6-12)3-4-9/h5,12H,3-4,6H2,1-2H3
• InChI Key： VWKQMPLOEJFDQQ-UHFFFAOYSA-N
• SMILES： OCC1(C2=CN(C)N=C2C)CC1

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 38Ų

Additional information on 1-(1,3-dimethyl-1H-pyrazol-4-yl)cyclopropylmethanol

1-(1,3-Dimethyl-1H-Pyrazol-4-yl)Cyclopropylmethanol: A Comprehensive Overview

The compound 1-(1,3-dimethyl-1H-pyrazol-4-yl)cyclopropylmethanol, identified by the CAS number 2228713-25-3, is a structurally unique organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrazole derivatives, which are known for their versatile reactivity and biological activity. The molecule consists of a cyclopropane ring attached to a pyrazole moiety, with additional methyl substituents on the pyrazole ring. This combination of structural features makes it a promising candidate for further research and development in fields such as drug discovery and materials science.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry due to their ability to interact with various biological targets. For instance, pyrazole-based compounds have been shown to exhibit anti-inflammatory, antitumor, and antimicrobial activities. The presence of the cyclopropane ring in 1-(1,3-dimethyl-1H-pyrazol-4-yl)cyclopropylmethanol adds another layer of complexity to its structure, potentially enhancing its pharmacokinetic properties such as bioavailability and stability. Researchers have also explored the use of cyclopropane-containing molecules in the development of novel antibiotics, given their unique strain-induced reactivity.

The synthesis of 1-(1,3-dimethyl-1H-pyrazol-4-yl)cyclopropylmethanol involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. One common approach is the use of palladium-catalyzed coupling reactions to construct the pyrazole-cyclopropane linkage. This method not only ensures high yield but also allows for precise control over the stereochemistry of the product. Recent advancements in catalytic asymmetric synthesis have further expanded the possibilities for producing enantiomerically enriched samples of this compound, which is crucial for its potential use in chiral drug design.

In terms of applications, pyrazole derivatives like this compound are increasingly being explored in the field of materials science. For example, they have been used as precursors for the synthesis of conductive polymers and metal-organic frameworks (MOFs). The cyclopropane moiety in this molecule can act as a bridge between different functional groups, enabling the creation of highly interconnected networks with desirable electronic properties. Additionally, its ability to undergo various types of post-synthetic modifications makes it a versatile building block for constructing advanced materials.

From a biological standpoint, 1-(1,3-dimethyl-1H-pyrazol-4-yl)cyclopropylmethanol has shown promise as a lead compound in drug discovery programs targeting specific enzymes and receptors. For instance, studies have demonstrated its potential as an inhibitor of certain kinases involved in cancer cell proliferation. The methyl substituents on the pyrazole ring contribute to its lipophilicity, which is an important factor for drug absorption and distribution. Furthermore, its cyclopropane ring can serve as a site for bioisosteric replacements, allowing chemists to fine-tune its pharmacological properties.

In conclusion, 1-(1,3-dimethyl-1H-pyrazol-4-yl)cyclopropylmethanol represents a fascinating example of how structural complexity can lead to functional diversity in organic compounds. With its unique combination of pyrazole and cyclopropane moieties, this molecule holds significant potential across multiple disciplines. As research continues to uncover new applications and mechanisms involving this compound, it is likely to play an increasingly important role in both academic and industrial settings.